Cas no 666735-11-1 (6-Isoquinolinol, 7-(2-pyridinyl)-)

6-Isoquinolinol, 7-(2-pyridinyl)- structure
666735-11-1 structure
Product Name:6-Isoquinolinol, 7-(2-pyridinyl)-
CAS No:666735-11-1
MF:C14H10N2O
MW:222.24200296402
CID:1718508
PubChem ID:135854827
Update Time:2025-04-21

6-Isoquinolinol, 7-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 6-Isoquinolinol, 7-(2-pyridinyl)-
    • DB-415178
    • 666735-11-1
    • 7-(2-Pyridinyl)-6-isoquinolinol
    • SCHEMBL3902521
    • 7-pyridin-2-yl-isoquinolin-6-ol
    • GBBUBQVBWZQUKV-UHFFFAOYSA-N
    • Inchi: 1S/C14H10N2O/c17-14-8-10-4-6-15-9-11(10)7-12(14)13-3-1-2-5-16-13/h1-9,17H
    • InChI Key: GBBUBQVBWZQUKV-UHFFFAOYSA-N
    • SMILES: OC1=CC2C=CN=CC=2C=C1C1C=CC=CN=1

Computed Properties

  • Exact Mass: 222.0794
  • Monoisotopic Mass: 222.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46Ų

Experimental Properties

  • PSA: 46.01
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD